Cas no 504-02-9 (Cyclohexane-1,3-dione)

• Product Name: Cyclohexane-1,3-dione
• CAS No: 504-02-9
• MF: C₆H₈O₂
• MW: 112.126522064209
• MDL: MFCD00001585
• CID: 37855
• PubChem ID: 10434
• Update Time: 2025-09-09

Cyclohexane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1,3-Cyclohexanedione
• Dihydroresorcinol
• 1,3-cycloadipicketone
• 1,3-Dioxocyclohexane
• Cyclohexane-1,3-dione
• 1,3-Cyclohexanedione [for HPLC Labeling]
• 1,3-Cyclohexandione
• Hydroresorcinol
• 1,3 Cyclohexanedione
• Resorcinol, dihydro-
• 1,3-Cyclohexanone
• 1,3-Benzenediol, dihydro-
• 1,3-cyclohexane dione
• cyclohexane-1,3-quinone
• 6UK3D2BXJT
• HJSLFCCWAKVHIW-UHFFFAOYSA-N
• 1,3-cyclohexandion
• 1, dihydro-
• 1,3-cylohexanedione
• 1,3 cyclohexandione
• cyclohexane1,3-dione
• 3,5-cyclohexanedione
• 1.3-cyclohexaned
• UNII-6UK3D2BXJT
• cyclohexane 1,3-dione
• 1,3-cyclohexane-dione
• DTXCID9024433
• NSC57477
• 1,3-Cyclohexanedione, purum, for fluorescence, >=97.0% (T)
• CHEBI:17766
• Cyclohexan-1,3-dione
• BCP9000566
• CS-W007466
• 1,3-Cyclohexanedione, 97%
• EC 207-980-0
• NCGC00255863-01
• AKOS000119320
• NSC 57477
• cyclohexane-1,3dione
• 504-02-9
• SY004453
• FT-0606599
• MFCD00001585
• Cyclohexane-1,3-dione; Dihydroresorcinol
• AI3-11062
• Tox21_302158
• CAS-504-02-9
• NS00006784
• STR00599
• Q15401966
• WLN: L6V CVTJ
• EINECS 207-980-0
• J-520150
• 1.3-cyclohexanedione
• cyclohexa-3,5-diene-1,3-diol
• DTXSID1044433
• BDBM22770
• C01066
• cyclohexan-1
• NSC-57477
• F0001-1313
• A828104
• cyclo-hexane-1,3-dione
• HY-W007466
• cyclohexan- 1,3-dione
• PB42931
• CHEMBL363919
• AC-6960
• EN300-19002
• BCP24444
• DIHYDRORESORCINOL [MI]
• SCHEMBL106541
• AM20070493
• 1,3-Cyclohexanedione,99%
• Dihydro-1,3-benzenediol; 1,3-Dioxocyclohexane; Dihydroresorcinol; Hydroresorcinol; NSC 57477;
• 1,3Cyclohexanone
• Cyclohexane1,3dione
• 1,3Cyclohexandione
• Resorcinol, dihydro
• STL145900
• 1,3Benzenediol, dihydro
• DB-027323
• A5581

• MDL： MFCD00001585
• Inchi： 1S/C6H8O2/c7-5-2-1-3-6(8)4-5/h1-4H2
• InChI Key： HJSLFCCWAKVHIW-UHFFFAOYSA-N
• SMILES： O=C1CC(CCC1)=O
• BRN： 385888

Computed Properties

• Exact Mass: 112.05200
• Monoisotopic Mass: 112.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0

Experimental Properties

• Color/Form: Colorless solid
• Density: 1.100(lit.)
• Melting Point: 104.0 to 108.0 deg-C
• Boiling Point: 235.1°C at 760 mmHg
• Flash Point: 85.7℃
• Refractive Index: 1.4576 (estimate)
• Water Partition Coefficient: dissolution
• PSA: 34.14000
• LogP: 0.69860
• Sensitiveness: Sensitive to heat and air
• Solubility: dissolve in water
• Merck: 3178
• pka: 5.26(at 25℃)
• FEMA: 3102

Cyclohexane-1,3-dione Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P264-P270-P301+P312+P330-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：8-21
• RTECS：GV0350000
• Safety Term：S24/25
• TSCA：Yes
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on Cyclohexane-1,3-dione

Comprehensive Overview of Cyclohexane-1,3-dione (CAS No. 504-02-9): Properties, Applications, and Industry Insights

Cyclohexane-1,3-dione (CAS No. 504-02-9), also known as 1,3-cyclohexanedione, is a versatile cyclic diketone compound with significant relevance in organic synthesis, pharmaceuticals, and material science. Its molecular structure features two carbonyl groups at the 1 and 3 positions of a cyclohexane ring, making it a valuable intermediate for synthesizing heterocycles, agrochemicals, and bioactive molecules. The compound’s unique reactivity, including keto-enol tautomerism and Michael addition capabilities, has garnered attention in research and industrial applications.

In recent years, the demand for Cyclohexane-1,3-dione derivatives has surged due to their role in developing sustainable chemicals and green synthesis methodologies. Researchers are exploring its potential in catalysis and biodegradable polymer production, aligning with global trends toward eco-friendly alternatives. A common query in scientific forums is: "How is Cyclohexane-1,3-dione used in pharmaceutical intermediates?" The answer lies in its ability to form complex scaffolds for drugs targeting metabolic disorders and inflammation.

The physicochemical properties of CAS No. 504-02-9 include a melting point of 105–107°C and moderate solubility in polar solvents like ethanol and acetone. These traits make it suitable for laboratory-scale reactions and industrial processes. Analytical techniques such as HPLC and GC-MS are frequently employed to ensure purity, a critical factor for end-users in the fine chemical industry. Notably, its stability under controlled conditions minimizes degradation risks during storage.

Emerging applications of 1,3-cyclohexanedione extend to flavor and fragrance formulations, where it serves as a precursor for musk-like compounds. This niche use has sparked interest in cosmetic chemistry circles, particularly for natural product emulation. Another trending topic is its integration into photoredox catalysis, a cutting-edge field for energy-efficient organic transformations. Such innovations address the growing demand for low-waste synthetic routes.

From a commercial perspective, suppliers of Cyclohexane-1,3-dione emphasize compliance with REACH and GMP standards to meet global regulatory requirements. FAQs like "Is Cyclohexane-1,3-dione biodegradable?" highlight environmental concerns, prompting studies on its ecological impact. Current data suggest moderate biodegradability under aerobic conditions, though formulation-specific assessments are recommended.

In summary, CAS No. 504-02-9 represents a dynamic compound bridging academic research and industrial innovation. Its adaptability across life sciences, materials engineering, and sustainable chemistry ensures continued relevance. Future developments may focus on scalable production methods and novel derivatives to address evolving market needs.